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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032

This guide provides a comprehensive comparison of NOR116, a halogen-free flame retardant,
with other alternatives in various polyolefin grades. The information is intended for researchers,
scientists, and professionals in drug development and material science, offering objective
performance data and detailed experimental methodologies.

NOR116: An Overview

NOR116, commercially known as Flamestab® NOR 116, is a monomeric N-alkoxy hindered
amine (NOR HAS) that functions as a versatile additive for polyolefins.[1][2][3] It serves as both
a halogen-free flame retardant and a UV stabilizer, effective at low concentrations.[1][2][4] Its
chemical structure is based on a triazine derivative.[1]

Comparison with Alternative Flame Retardants

The selection of a flame retardant for polyolefins depends on various factors including the
specific polymer grade, processing conditions, and desired performance characteristics.
NOR116 offers a unique combination of flame retardancy and UV stability. A comparison with
other common flame retardants is presented below.

Table 1: Comparison of NOR116 with Alternative Flame Retardants
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Efficacy of NOR116 in Different Polyolefin Grades

Direct, side-by-side comparative data for the efficacy of NOR116 as a standalone additive
across a wide range of polyolefin grades is limited in publicly available literature. However,
existing data provides insights into its performance in specific applications.

Polypropylene (PP)

NOR116 has been shown to be an effective flame retardant in polypropylene, particularly in
fibers and nonwovens.

Table 2: Flame Retardancy of NOR116 in Polypropylene Nonwovens

Property Test Method Result Loading Level

UL 94 Rating Vertical Burn Test VTM-2 1%

Limiting Oxygen Index
(Lo

ASTM D2863 24.2% 1%

Source: Data derived from BASF technical documentation.[4][13]

Polyethylene (PE)

Data for NOR116 as a standalone flame retardant in various polyethylene grades is less
specific. One study investigated a formulation of a triazine derivative (similar to NOR116) and
ammonium polyphosphate (APP) in Low-Density Polyethylene (LDPE) and Linear Low-Density
Polyethylene (LLDPE). While this doesn't isolate the effect of NOR116, it demonstrates its
utility in polyethylene systems. For instance, a formulation containing a triazine derivative and
APP in LDPE achieved a UL 94 VO rating.[12]

A presentation by BASF indicates that 1% of Flamestab® NOR® 116 in a 200 pum LLDPE film
achieves a B2 rating according to the DIN 4102 standard.[4]

Due to the lack of comprehensive, direct comparative studies, it is recommended that
researchers conduct their own evaluations to determine the optimal loading and performance
of NOR116 in their specific polyolefin grade and application.
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Experimental Protocols

Detailed methodologies for the key flammability tests cited in this guide are provided below.

UL 94 Vertical Burn Test

Objective: To determine the flammability classification of a plastic material.
Apparatus:
e Test chamber

Bunsen burner with a 10 mm diameter barrel

Specimen holder

Timing device

Surgical cotton
Procedure:

e Specimen Preparation: A rectangular specimen (typically 125 mm x 13 mm) is conditioned at
a specified temperature and humidity.

o Test Setup: The specimen is clamped vertically from its top. A layer of dry surgical cotton is
placed 300 mm below the specimen.

o Flame Application: A 20 mm high blue flame is applied to the center of the bottom edge of
the specimen for 10 seconds.

o First Afterflame Time (t1): The duration for which the specimen continues to flame after the
first flame application is recorded.

e Second Flame Application: Immediately after the flaming of the specimen ceases, the flame
is reapplied for another 10 seconds.

o Second Afterflame Time (t2) and Afterglow Time (t3): The duration of flaming and glowing
after the second flame application are recorded.
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» Dripping: It is observed whether any dripping particles ignite the cotton below.

o Classification: The material is classified as V-0, V-1, or V-2 based on the afterflame times,
afterglow time, and whether dripping particles ignite the cotton.

Table 3: UL 94 Vertical Burn Classifications

Criteria V-0 V-1 V-2

Afterflame time for
each individual <10s <30s <30s

specimen (t1 or t2)

Total afterflame time
for any set of 5 <50s <250s <250s

specimens (t1 + t2)

Afterflame plus
afterglow time for

each individual

) <30s <60s <60s
specimen after the
second flame
application (t2 + t3)
Dripping particles that
_ I_Jp 9P No No Yes
Ignite cotton
Afterglow to the
No No No

holding clamp

Limiting Oxygen Index (LOI) Test (ASTM D2863)

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that will just support flaming combustion of a material.

Apparatus:
e Heat-resistant glass test column

e Specimen holder
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o Gas mixture control system (oxygen and nitrogen)

e Flow measurement and control devices

e Ignition source

Procedure:

e Specimen Preparation: A specimen of specified dimensions is prepared and conditioned.
e Test Setup: The specimen is mounted vertically in the center of the glass column.

o Gas Flow: A mixture of oxygen and nitrogen is introduced into the bottom of the column and
flows upwards. The initial oxygen concentration is set based on the expected LOI of the
material.

« Ignition: The top edge of the specimen is ignited with a flame.

o Observation: The burning behavior of the specimen is observed. The test is considered a
"pass" if the flame self-extinguishes before a certain amount of the specimen is consumed or
within a specific time after ignition. It is a "fail" if the specimen burns beyond these limits.

e Oxygen Concentration Adjustment: The oxygen concentration is adjusted, and the test is
repeated with a new specimen until the minimum concentration required to sustain
combustion is determined. This is the LOI value.

Cone Calorimetry (ISO 5660-1)

Objective: To measure the heat release rate and other flammability characteristics of a material
when exposed to a controlled level of radiant heat.

Apparatus:
o Conical radiant heater
e Specimen holder and load cell

e Spark igniter
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o Exhaust system with gas analysis (oxygen, carbon monoxide, carbon dioxide)
e Smoke density measurement system (laser)
Procedure:

e Specimen Preparation: A square specimen (typically 100 mm x 100 mm) is wrapped in
aluminum foil, leaving the top surface exposed, and placed in the specimen holder.

o Test Setup: The specimen is placed on a load cell under the conical heater, which is set to a
specific heat flux (e.g., 35 or 50 kW/m2).

e Ignition: The spark igniter is positioned above the specimen to ignite the combustible gases
that are evolved as the material heats up. The time to ignition is recorded.

o Data Collection: Throughout the test, the following parameters are continuously measured:

[e]

Heat Release Rate (HRR), particularly the peak HRR (pHRR)

Mass loss rate

o

[¢]

Smoke production rate

[¢]

Concentrations of oxygen, carbon monoxide, and carbon dioxide in the exhaust gas.

o Test Termination: The test is typically continued until flaming ceases and the mass loss rate
becomes negligible.

Visualizations
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Figure 1. Experimental workflow for comparing flame retardant efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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